Cas no 17520-02-4 (11-Ketodehydroepiandrosterone)

• Product Name: 11-Ketodehydroepiandrosterone
• CAS No: 17520-02-4
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 890186
• Update Time: 2023-08-02

11-Ketodehydroepiandrosterone Chemical and Physical Properties

Names and Identifiers

• 11-KETODEHYDROEPIANDROSTERONE
• 5-ANDROSTEN-3-BETA-OL-11,17-DIONE
• 11-Ketodehydroepiandrosterone

• Inchi： 1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h3,12-14,17,20H,4-10H2,1-2H3/t12-,13-,14-,17+,18-,19-/m0/s1
• InChI Key： ULUCIWJVXFEWAS-OSJMQMFZSA-N
• SMILES： O=C1C[C@]2(C)C(CC[C@H]2[C@@H]2CC=C3C[C@H](CC[C@]3(C)[C@H]21)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 577
• Topological Polar Surface Area: 54.4